molecular formula C18H11FN2O2 B8569810 6-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carboxylic acid CAS No. 649550-95-8

6-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carboxylic acid

Cat. No.: B8569810
CAS No.: 649550-95-8
M. Wt: 306.3 g/mol
InChI Key: VYBHMFRXBMSPBI-UHFFFAOYSA-N
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Description

6-Fluoro-1-(quinolin-4-yl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C18H11FN2O2 and its molecular weight is 306.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

649550-95-8

Molecular Formula

C18H11FN2O2

Molecular Weight

306.3 g/mol

IUPAC Name

6-fluoro-1-quinolin-4-ylindole-3-carboxylic acid

InChI

InChI=1S/C18H11FN2O2/c19-11-5-6-12-14(18(22)23)10-21(17(12)9-11)16-7-8-20-15-4-2-1-3-13(15)16/h1-10H,(H,22,23)

InChI Key

VYBHMFRXBMSPBI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC=N2)N3C=C(C4=C3C=C(C=C4)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.57 g (13.6 mmol) of lithium hydroxide monohydrate and 70 cm3 of water are added at a temperature in the region of 20° C. to 1.45 g (4.53 mmol) of 6-fluoro-3-methoxycarbonyl-1-(quinol-4-yl)-1H-indole dissolved in 70 cm3 of tetrahydrofuran. After stirring at the reflux point of the solvent for 16 hours, the reaction mixture is concentrated under reduced pressure (2.7 kPa) to give a residue which is taken up with 13.6 cm3 of N hydrochloric acid. After filtering off and drying the solid residue at atmospheric pressure at 60° C., 1.35 g of 3-carboxy-6-fluoro-1-(quinol-4-yl)-1H-indole are obtained in the form of a yellow solid melting at 190° C.
Name
lithium hydroxide monohydrate
Quantity
0.57 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
reactant
Reaction Step One
Quantity
4.53 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
70 mL
Type
solvent
Reaction Step Three

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